Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate

• CAS: 177980-28-8

Core Science & Biosynthesis

Chemical Structure and Properties of Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate: A Technical Guide

Executive Summary

In the realm of advanced organic synthesis and drug development, functionalized piperidines serve as ubiquitous scaffolds for biologically active alkaloids and pharmaceutical agents. Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS: 177980-28-8)[1] is a highly specialized, synthetically valuable bicyclic building block. Structurally, it is an N -acyl- α -amino epoxide (an enamide epoxide) derived from the epoxidation of a tetrahydropyridine derivative.

This technical whitepaper provides an in-depth analysis of its structural profiling, physicochemical properties, and the precise, self-validating methodologies required for its synthesis and downstream application. Due to its unique reactivity profile, this compound is primarily utilized in the regioselective synthesis of hydroxylated piperidines, serving as a critical intermediate in the total synthesis of complex natural products like the antimalarial alkaloid febrifugine and its veterinary analog, halofuginone.

Structural and Chemical Profiling

The bicyclo[4.1.0]heptane system consists of a six-membered piperidine ring fused to a three-membered oxirane (epoxide) ring.

• Regiochemistry: The nitrogen atom is located at position 2, adjacent to the bridgehead carbon (C1). The epoxide oxygen occupies position 7, bridging C1 and C6.

• Stereoelectronic Effects: The presence of the epoxide directly adjacent to the nitrogen creates a highly reactive hemiaminal ether equivalent. In an unprotected state, an α -amino epoxide would spontaneously undergo ring-opening to form an iminium ion. However, the ethyl carboxylate (carbamate) group on the nitrogen is strongly electron-withdrawing. This delocalizes the nitrogen's lone pair, drastically reducing its ability to assist in C-O bond cleavage, thereby stabilizing the epoxide sufficiently for isolation and characterization.

Physicochemical Properties

Understanding the quantitative physical properties of this compound is essential for handling, storage, and reaction design. The data is summarized in Table 1 below.

Table 1: Physicochemical Data for Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate

Property	Value / Description
Chemical Name	Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate
CAS Registry Number	177980-28-8[1]
Molecular Formula	C 8​ H 13​ NO 3​
Molecular Weight	171.19 g/mol
Structural Class	N -Acyl- α -amino epoxide (Enamide Epoxide)
Appearance	Colorless to pale yellow viscous oil
Topological Polar Surface Area (TPSA)	~42.0 Ų
Hydrogen Bond Donors / Acceptors	0 / 3 (Carbamate C=O, Carbamate -O-, Epoxide -O-)
Storage Conditions	-20 °C, inert atmosphere (Ar/N 2​ ), moisture-sensitive

Synthesis Methodology: Biphasic Epoxidation

The synthesis of Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate relies on the electrophilic epoxidation of ethyl 3,4-dihydropyridine-1(2H)-carboxylate. Standard peracids (like mCPBA) often lead to degradation due to their acidic byproducts. Therefore, a buffered dimethyldioxirane (DMDO) protocol generated in situ from Oxone is the gold standard.

Synthetic workflow for Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate.

Step-by-Step Protocol & Mechanistic Causality

• Preparation of the Biphasic System: Dissolve ethyl 3,4-dihydropyridine-1(2H)-carboxylate (1.0 equiv) in a mixture of acetone and water (10:1 v/v).

  • Causality: Acetone serves a dual purpose as both the organic solvent and the ketone precursor for DMDO generation.

• Buffer Addition (Critical Step): Add solid sodium bicarbonate (NaHCO 3​ , 4.0 equiv) to the mixture.

  • Causality: Oxone generates highly acidic bisulfate byproducts. Because α -amino epoxides are exceptionally acid-sensitive, failing to buffer the reaction strictly at pH ~7.5–8.0 will result in immediate hydrolysis to a trans-diol.

• Cooling: Cool the suspension to 0 °C using an ice-water bath.

  • Causality: DMDO is volatile and thermally unstable. Maintaining 0 °C controls the exothermic generation of the oxidant and prevents thermal degradation of the fragile epoxide product.

• Oxidation: Portion-wise add Oxone (potassium peroxymonosulfate, 1.2–1.5 equiv) over 30 minutes. Stir vigorously for 2-4 hours.

• Workup & Isolation: Quench with cold water to halt the reaction. Extract the aqueous layer with ethyl acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

  • Self-Validating Check: If purification is required, strictly use basic alumina or triethylamine-treated silica gel. Standard acidic silica will catalyze the ring-opening of the epoxide on the column.

Reactivity and Downstream Applications: Regioselective Ring-Opening

The true value of this compound lies in its divergent, regioselective ring-opening capabilities, allowing chemists to access both 2-substituted and 3-substituted piperidines from a single precursor[2].

Regioselective nucleophilic ring-opening pathways of the enamide epoxide.

Pathway A: C1 Attack (Formation of 2-Substituted 3-Hydroxypiperidines)

To functionalize the C1 position (the hemiaminal carbon), the epoxide is treated with a mild Lewis acid (e.g., BF 3​ ·OEt 2​ ) at -78 °C in anhydrous THF.

• Causality: The Lewis acid coordinates to the epoxide oxygen, weakening the C1-O bond. The nitrogen lone pair assists in expelling the oxygen, forming a transient, highly electrophilic N -acyliminium ion. Subsequent addition of a nucleophile (such as an organocuprate or allylsilane) traps the iminium ion, yielding trans-2-substituted 3-hydroxypiperidines. This exact methodology is utilized to install the quinazolinone side-chain in the total synthesis of febrifugine[2].

Pathway B: C6 Attack (Formation of 3-Substituted 2-Hydroxypiperidines)

Under strictly basic or nucleophilic conditions without Lewis acid activation, strong nucleophiles (like azides or primary amines) undergo a direct S N​ 2 attack at the less sterically hindered C6 position. This cleaves the C6-O bond, yielding trans-3-substituted 2-hydroxypiperidines, which often exist in equilibrium with their ring-opened amino-aldehyde tautomers.

Sources

• 1. nextsds.com [nextsds.com]
• 2. A convergent strategy towards febrifugine and related compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate in Alkaloid Synthesis: A Technical Guide to Epoxidized Tetrahydropyridines

Executive Summary

In the landscape of modern organic chemistry and drug development, functionalized piperidines represent a privileged scaffold, forming the core of numerous active pharmaceutical ingredients (APIs), iminosugars, and natural alkaloids. Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS: 177980-28-8) is a highly versatile, stereoelectronically rigid bicyclic epoxide derived from the epoxidation of ethyl 1,2,3,4-tetrahydropyridine-1-carboxylate.

As a Senior Application Scientist, I have structured this technical whitepaper to provide a deep dive into the mechanistic behavior, upstream synthesis, and downstream applications of this critical intermediate. By leveraging in situ dimethyldioxirane (DMDO) epoxidation and Fürst-Plattner-driven regioselective ring-opening, researchers can utilize this compound as a linchpin for the convergent synthesis of complex molecules, including the potent antimalarial and antifibrotic agent, febrifugine[1].

Structural Dynamics and Reactivity Profiling

The unique reactivity of ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate stems from its fused bicyclic geometry. The compound consists of a piperidine ring constrained by a C5-C6 oxirane (epoxide) bridge and an ethyl carbamate protecting group at the N2 position.

Stereoelectronic Constraints

The presence of the N-ethoxycarbonyl group severely diminishes the nucleophilicity of the nitrogen, preventing unwanted intramolecular side reactions. However, the true synthetic value lies in the oxirane ring. Due to the conformational rigidity imposed by the half-chair/boat transition states of the piperidine ring, nucleophilic attack on this epoxide is highly predictable.

Governed by the Fürst-Plattner rule (the trans-diaxial effect), incoming nucleophiles preferentially attack the epoxide carbon that allows the resulting hydroxyl group and the nucleophile to adopt a trans-diaxial relationship in the developing chair conformation [2]. In the case of this specific 7-oxa-2-azabicyclo system, Lewis acid-mediated nucleophilic attack occurs predominantly at the C4 position, yielding the thermodynamically favored trans-diaxial piperidin-3-ol derivatives.

Figure 1: Regioselective epoxide ring-opening governed by the Fürst-Plattner rule.

Upstream Synthesis: The Epoxidation Protocol

The synthesis of ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate is achieved via the epoxidation of the corresponding enecarbamate (ethyl 1,2,3,4-tetrahydropyridine-1-carboxylate).

Causality of Reagent Selection

Standard epoxidation reagents like m-chloroperbenzoic acid (m-CPBA) are often detrimental here. The byproduct, m-chlorobenzoic acid, lowers the pH of the reaction mixture, leading to the acid-catalyzed degradation of the sensitive enecarbamate or premature opening of the newly formed epoxide to an N-acyl iminium ion [3].

To circumvent this, the industry standard relies on the in situ generation of dimethyldioxirane (DMDO) using Oxone (potassium peroxymonosulfate) and acetone in a strictly buffered aqueous/organic biphasic system. This ensures a neutral pH, completely suppressing acid-mediated degradation pathways.

Quantitative Comparison of Epoxidation Methods

Epoxidation Method	Reagents & Catalyst	Conditions	Yield (%)	Chemoselectivity / Remarks
Peracid (m-CPBA)	m-CPBA, CH₂Cl₂	0 °C to RT, 12 h	< 40%	High degradation due to acidic m-chlorobenzoic acid byproduct.
Isolated DMDO	DMDO (distilled), CH₂Cl₂	-20 °C, 2 h	85–90%	Excellent yield, but requires hazardous, time-consuming distillation.
In situ DMDO	Oxone, Acetone, NaHCO₃, H₂O/CH₂Cl₂	0 °C to RT, 16 h	88–92%	Optimal. Highly scalable; neutral pH prevents enecarbamate hydrolysis.

Protocol 1: In Situ DMDO Epoxidation (Self-Validating Workflow)

Objective: Synthesize Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate with >90% purity.

• Buffer Preparation: Dissolve NaHCO₃ (10.0 equiv) in deionized water (1.5 M relative to substrate). Causality: A massive buffer excess is non-negotiable to neutralize the highly acidic potassium bisulfate generated during Oxone decomposition.

• Substrate Solvation: Add acetone (acting as both reagent and co-solvent) and ethyl 1,2,3,4-tetrahydropyridine-1-carboxylate (1.0 equiv) to the aqueous buffer. Stir vigorously to create a uniform biphasic suspension.

• Oxone Addition: Cool the mixture to 0 °C. Add Oxone (2.5 equiv) portion-wise over 30 minutes. Causality: Portion-wise addition prevents exothermic spikes that cause acetone volatilization and DMDO decomposition.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 16 hours. Validate completion via TLC (Hexanes/EtOAc 7:3); the enecarbamate spot (UV-active) should completely disappear, replaced by the epoxide (stains blue/black with phosphomolybdic acid).

• Workup: Quench with water to dissolve remaining salts. Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. The resulting clear oil requires no further purification for most downstream applications.

Figure 2: Chemoselective epoxidation pathway of tetrahydropyridines using in situ generated DMDO.

Downstream Applications: The Febrifugine Pathway

The most prominent application of 7-oxa-2-azabicyclo[4.1.0]heptane derivatives is in the modular, convergent synthesis of the febrifugine alkaloid family[1]. Febrifugine and its synthetic analog halofuginone exhibit potent antimalarial and anti-fibrotic properties.

The synthetic strategy relies on the regioselective opening of the epoxide using a conjunctive reagent, such as 2-(chloromethyl)allyl-trimethylsilane, in the presence of a Lewis acid. This installs the necessary carbon framework at the C4 position while liberating the C3 hydroxyl group, perfectly establishing the trans relative stereochemistry required for biological activity.

Protocol 2: Lewis Acid-Mediated Regioselective Ring-Opening

Objective: Generate the trans-diaxial functionalized piperidin-3-ol intermediate.

• System Purging: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon. Causality: Lewis acids (like BF₃·OEt₂) are highly moisture-sensitive; ambient water will hydrolyze the catalyst and quench the reaction.

• Reagent Loading: Dissolve ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate (1.0 equiv) and 2-(chloromethyl)allyl-trimethylsilane (1.5 equiv) in anhydrous dichloromethane (0.2 M). Cool to -78 °C using a dry ice/acetone bath.

• Activation: Dropwise add Boron trifluoride diethyl etherate (BF₃·OEt₂, 1.2 equiv). Causality: The low temperature kinetically traps the oxonium intermediate, preventing non-specific ring opening and polymerization.

• Propagation & Validation: Stir at -78 °C for 2 hours. Monitor via TLC. The nucleophilic attack of the allylsilane strictly follows the Fürst-Plattner rule, yielding the C4-alkylated, C3-hydroxylated trans-piperidine.

• Quench: Add saturated aqueous NaHCO₃ directly at -78 °C, then allow to warm to room temperature. Extract with dichloromethane, dry over MgSO₄, and purify via flash column chromatography.

This intermediate is subsequently coupled with a quinazolinone core via an SN2 displacement of the allylic chloride, completing the convergent synthesis of the febrifugine analog [1].

Conclusion

Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate is far more than a simple protecting-group variant; it is a highly engineered synthetic node. By mastering the pH-dependent causality of its synthesis via in situ DMDO and exploiting the strict stereoelectronic rules governing its ring-opening, drug development professionals can unlock rapid, scalable access to complex piperidine alkaloids and next-generation therapeutics.

References

• Maiden, T. M. M., Mbelesi, N., Procopiou, P. A., Swanson, S., & Harrity, J. P. A. (2018). A convergent strategy towards febrifugine and related compounds. Organic & Biomolecular Chemistry, 16(22), 4159-4169. URL:[Link]

• Nelson, D. J., et al. (2023). Generation and reactivity of unsymmetrical strained heterocyclic allenes. Nature Chemistry (NIH Public Access). URL:[Link]

• Ferrer, M., et al. (1995). Epoxidation of Primary and Secondary Alkenylammonium Salts with Dimethyldioxirane, Methyl(trifluoromethyl)dioxirane, and m-Chloroperbenzoic Acid. A General Synthetic Route to Epoxyalkylamines. The Journal of Organic Chemistry, 60(12), 3898-3903. URL:[Link]

Protocols & Analytical Methods

Application Note: Epoxidation Methodologies for the Synthesis of Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Guide & Experimental Protocol

Executive Summary & Mechanistic Rationale

The synthesis of ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS: 1935385-66-2)[1] represents a critical transformation in heterocyclic chemistry. This bicyclic epoxide is derived from the oxidation of an endocyclic enecarbamate precursor, specifically ethyl 1,2,3,4-tetrahydropyridine-1-carboxylate. The resulting epoxide serves as a highly versatile electrophilic building block for the synthesis of functionalized piperidines, such as ethyl 3-hydroxy-2-methoxypiperidine-1-carboxylate, which are ubiquitous motifs in alkaloid natural products and pharmaceutical candidates[2].

The Causality of Experimental Design: As a Senior Application Scientist, I must emphasize the unique structural fragility of this target molecule. The C1 position of the bicyclo[4.1.0]heptane system (corresponding to the C2 position of the piperidine ring) is bonded to both the carbamate nitrogen and the epoxide oxygen. This structural motif is effectively an N,O-acetal (hemiaminal ether equivalent). Consequently, the epoxide is exquisitely sensitive to both Lewis and Brønsted acids. Exposure to acidic environments triggers rapid C–O bond cleavage, generating a highly reactive N-acyliminium ion that leads to polymerization or unwanted ring-opening.

Therefore, traditional unbuffered epoxidation methods will fail. The experimental protocols must be designed around strict pH control, utilizing either heavily buffered m-chloroperoxybenzoic acid (m-CPBA) or strictly neutral oxidants like dimethyldioxirane (DMDO)[3]. Furthermore, purification strategies must avoid standard acidic silica gel, necessitating the use of triethylamine-deactivated silica or basic alumina.

Mechanistic Pathway

The following diagram illustrates the concerted electrophilic oxygen transfer mechanism and the subsequent regioselective ring-opening application.

Caption: Mechanistic pathway of enecarbamate epoxidation and subsequent regioselective ring-opening.

Comparative Epoxidation Methodologies

To ensure optimal results based on your laboratory's capabilities and scale requirements, the quantitative data and operational parameters of the two primary methodologies are summarized below.

Methodology	Oxidant	Reaction Environment	Typical Yield	Pros	Cons
Buffered Peracid	m-CPBA	Biphasic (DCM / aq. NaHCO₃)	75–85%	Reagents are commercially available; highly scalable.	Requires rigorous basic workup; risk of acid-catalyzed degradation if buffering fails.
Dioxirane	DMDO	Homogeneous (Acetone)	90–98%	Strictly neutral conditions; simple concentration workup; highest purity[3].	Requires specialized in-house generation of DMDO; less suitable for multi-kilogram scale.

Detailed Experimental Protocols

Protocol A: Buffered m-CPBA Epoxidation (Scalable Route)

This protocol utilizes a biphasic system to instantly neutralize the m-chlorobenzoic acid (m-CBA) byproduct, preventing the acid-catalyzed degradation of the oxabicyclo[4.1.0]heptane core[4].

Reagents & Materials:

• Ethyl 1,2,3,4-tetrahydropyridine-1-carboxylate (1.0 equiv, 10 mmol)

• m-CPBA (70-77% purity, 1.2 equiv, 12 mmol)

• Dichloromethane (DCM) (0.2 M)

• Saturated aqueous NaHCO₃ solution

• 10% aqueous Na₂S₂O₃ solution

Step-by-Step Methodology:

• Preparation: Dissolve the enecarbamate precursor (1.55 g, 10 mmol) in 50 mL of DCM in a round-bottom flask equipped with a magnetic stir bar.

• Buffering: Add 50 mL of saturated aqueous NaHCO₃ to create a rapidly stirring biphasic mixture. Cool the flask to 0 °C using an ice-water bath.

• Oxidation: Dissolve m-CPBA (2.96 g of 70% reagent, 12 mmol) in 20 mL of DCM. Add this solution dropwise to the rapidly stirring biphasic mixture over 15 minutes.

  • Expert Insight: The rapid stirring is non-negotiable. The m-CBA byproduct must partition into the aqueous phase and be neutralized instantly to protect the labile N,O-acetal epoxide.

• Reaction Monitoring (Self-Validation): Stir the reaction at 0 °C for 2 hours. Validate reaction progress via TLC (Hexanes/EtOAc 7:3). The precursor is highly UV-active and stains instantly with KMnO₄. The product epoxide has lower UV activity and requires heating with phosphomolybdic acid (PMA) to visualize.

• Quench: Once the precursor is consumed, add 20 mL of 10% aq. Na₂S₂O₃ and stir for 15 minutes.

  • Self-Validation Step: Test the organic layer with KI-starch indicator paper. A lack of blue/black color confirms the complete destruction of residual peroxides, ensuring safety during concentration.

• Workup: Separate the layers. Wash the organic layer with additional sat. NaHCO₃ (2 × 30 mL) and brine (30 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a temperature not exceeding 25 °C .

• Purification: If purification is required, use flash column chromatography on silica gel that has been pre-treated (slurried) with 1% triethylamine (Et₃N) in hexanes. Un-deactivated silica will destroy the product.

Caption: Step-by-step experimental workflow for the buffered m-CPBA epoxidation protocol.

Protocol B: DMDO Epoxidation (High-Fidelity Route)

For applications requiring ultra-high purity without the risk of aqueous hydrolysis, dimethyldioxirane (DMDO) is the superior choice[3].

Step-by-Step Methodology:

• Preparation: Dissolve the enecarbamate precursor (10 mmol) in 10 mL of anhydrous acetone. Cool to 0 °C.

• Oxidation: Add a freshly titrated solution of DMDO in acetone (~0.08 - 0.1 M, 1.1 equiv) dropwise.

• Reaction: Stir at 0 °C for 30 minutes. The reaction is typically instantaneous.

• Workup: Because DMDO produces only volatile acetone as a byproduct, no aqueous workup is required. Simply concentrate the reaction mixture under reduced pressure to yield the pure ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate.

  • Expert Insight: This "concentrate-to-pure" methodology is a self-validating system for sensitive substrates, entirely eliminating the variables of extraction efficiency and pH-induced degradation.

Downstream Applications: Regioselective Ring-Opening

The synthesized ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate is rarely the final drug candidate; it is a reactive intermediate. By subjecting the epoxide to nucleophiles (e.g., methanol) in the presence of a catalytic amount of acid (e.g., p-toluenesulfonic acid or Amberlyst-15), the epoxide opens regioselectively.

Due to the stabilization of the incipient positive charge at the C2 position by the adjacent carbamate nitrogen (N-acyliminium character), nucleophilic attack occurs predominantly at C2. This yields trans-diaxial 3-hydroxy-2-substituted piperidines, such as ethyl 3-hydroxy-2-methoxypiperidine-1-carboxylate[2], establishing two contiguous stereocenters with high diastereoselectivity.

References

• [1] CAS查询-化工字典 - 化工字典网 (CAS Query - Chemical Dictionary). chemdict.com. Available at:

• [3] 3,4-Epoxy-1,2,5,6-tetrahydropyridine | 286-21-5. MolAid. Available at:

• [4] 7-Oxabicyclo[4.1.0]heptane. NIST WebBook. Available at:

• [2] ethyl 3-hydroxy-2-methoxypiperidine-1-carboxylate - CAS号208648. MolAid. Available at:

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• 1. CAS查询-化工字典 [chemdict.com]
• 2. ethyl 3-hydroxy-2-methoxypiperidine-1-carboxylate - CAS号 208648-96-8 - 摩熵化学 [molaid.com]
• 3. 3,4-Epoxy-1,2,5,6-tetrahydropyridine - CAS号 286-21-5 - 摩熵化学 [molaid.com]
• 4. 7-Oxabicyclo[4.1.0]heptane [webbook.nist.gov]

Application Notes and Protocols for the Catalytic Asymmetric Ring-Opening of Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

The catalytic asymmetric ring-opening of strained heterocycles, such as aziridines, is a powerful transformation in modern organic synthesis, providing access to a wide array of chiral building blocks.[1][2][3] This guide provides a detailed examination of the catalytic asymmetric ring-opening of a specific, yet representative substrate: Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate. This bicyclic system, containing both an aziridine and an epoxide ring, presents unique challenges and opportunities for selective functionalization. This document will delve into the mechanistic underpinnings of this reaction, provide detailed experimental protocols for its execution, and outline robust analytical methods for the characterization and stereochemical assignment of the resulting products. The methodologies and principles discussed herein are designed to be broadly applicable to the asymmetric ring-opening of a variety of meso-aziridines.

Introduction: The Strategic Importance of Aziridine Ring-Opening

Chiral 1,2-amino alcohols and their derivatives are privileged structural motifs found in a plethora of pharmaceuticals, natural products, and chiral ligands.[4] The catalytic asymmetric ring-opening of meso-aziridines stands out as one of the most direct and atom-economical routes to these valuable compounds in enantiomerically pure form.[1][2] The inherent strain of the three-membered aziridine ring provides the thermodynamic driving force for the reaction, while a chiral catalyst orchestrates the approach of a nucleophile to one of the two enantiotopic carbon atoms, thereby establishing the stereochemistry of the final product.

The substrate at the heart of this guide, Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate, is a bicyclic meso-aziridine. The presence of the ethyl carbamate protecting group on the aziridine nitrogen is crucial, as it activates the aziridine towards nucleophilic attack by lowering the energy of the LUMO of the C-N bonds. The fused oxirane ring introduces an additional layer of complexity, potentially influencing the regioselectivity of the ring-opening and offering a handle for subsequent transformations.

Mechanistic Considerations: A Tale of Two Pathways

The catalytic asymmetric ring-opening of aziridines can proceed through two primary mechanistic pathways: an S(_N)1-like or an S(_N)2-like mechanism. The operative pathway is highly dependent on the nature of the catalyst, the nucleophile, and the substrate itself.[5]

• S(_N)2-like Mechanism: In a typical S(_N)2-like pathway, a chiral Lewis acid catalyst coordinates to the nitrogen atom of the aziridine, further polarizing the C-N bonds and increasing the electrophilicity of the ring carbons. The nucleophile then attacks one of the carbons from the backside, leading to a concerted ring-opening and inversion of stereochemistry at the point of attack. This is the more common and generally preferred pathway for achieving high enantioselectivity.[6]

• S(_N)1-like Mechanism: In some cases, particularly with substrates that can form stabilized carbocationic intermediates, the reaction may proceed through an S(_N)1-like mechanism. Here, the Lewis acid promotes the formation of a zwitterionic or carbocationic intermediate, which is then trapped by the nucleophile. The stereochemical outcome in such cases can be more difficult to control and may result in a loss of enantioselectivity.[5]

The choice of a suitable chiral catalyst is therefore paramount in directing the reaction towards a stereocontrolled S(_N)2-like pathway.

Sources

• 1. Catalytic, enantioselective ring opening of aziridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Asymmetric meso-aziridine ring-opening reactions using a chiral zirconium catalyst - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Organocatalytic asymmetric ring-opening of aziridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Mechanistic Insights into Lewis Acid-Catalyzed Formal [3 + 2] Cycloadditions of Aziridines: A Molecular Electron Density Theory Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate

Welcome to the technical support center for the synthesis of Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to optimize your synthetic outcomes. The synthesis of this bicyclic epoxide, a valuable chiral building block, often involves the epoxidation of a corresponding unsaturated precursor, Ethyl 2-azabicyclo[4.1.0]hept-3-ene-2-carboxylate. Achieving high yields and diastereoselectivity can be challenging. This resource addresses common issues encountered during this transformation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My epoxidation reaction of Ethyl 2-azabicyclo[4.1.0]hept-3-ene-2-carboxylate is resulting in a low yield of the desired Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate. What are the potential causes and how can I improve it?

A low yield can be attributed to several factors, ranging from reagent quality to suboptimal reaction conditions and the formation of byproducts. A systematic approach to troubleshooting is crucial for identifying and resolving the underlying issue.

Potential Cause 1: Reagent Quality and Stoichiometry

• Oxidant Decomposition: Peroxyacids like meta-chloroperoxybenzoic acid (m-CPBA) are common oxidants for this transformation.[1] These reagents can degrade over time, especially if not stored properly. It is advisable to use a fresh batch of the oxidant or to determine its purity via titration before use.

• Substrate Purity: Impurities in the starting alkene, Ethyl 2-azabicyclo[4.1.0]hept-3-ene-2-carboxylate, can interfere with the epoxidation reaction. Ensure the starting material is of high purity, which can be confirmed by NMR and/or GC-MS analysis.

• Incorrect Stoichiometry: An insufficient amount of the oxidizing agent will lead to an incomplete reaction. Conversely, a large excess may promote side reactions. Typically, 1.1 to 1.5 equivalents of the oxidant are used. Optimization of this stoichiometry is recommended.

Recommended Solutions:

• Verify Oxidant Activity: Before setting up the reaction, perform a test reaction on a small scale with a known reactive alkene to confirm the activity of your m-CPBA or other peroxyacid.

• Purify Starting Material: If impurities are suspected in the starting alkene, consider purification by column chromatography or distillation.

• Optimize Reagent Equivalents: Systematically vary the equivalents of the oxidant (e.g., 1.1, 1.3, and 1.5 eq.) to find the optimal amount that maximizes the yield of the desired epoxide while minimizing byproduct formation.

Potential Cause 2: Suboptimal Reaction Conditions

• Temperature: Epoxidation reactions are often sensitive to temperature. Higher temperatures can accelerate the reaction but may also lead to increased byproduct formation and decomposition of the product.[2] Running the reaction at lower temperatures (e.g., 0 °C to room temperature) can improve selectivity.[3]

• Solvent Choice: The choice of solvent can significantly impact the reaction rate and selectivity. Dichloromethane (DCM) and chloroform are commonly used for m-CPBA epoxidations. The solvent should be anhydrous, as water can lead to the opening of the epoxide ring.[4]

• Reaction Time: Insufficient reaction time will result in incomplete conversion, while prolonged reaction times can lead to product degradation or the formation of byproducts.

Recommended Solutions:

• Temperature Screening: Perform the reaction at different temperatures (e.g., 0 °C, room temperature) to determine the optimal condition for your specific substrate.

• Use Anhydrous Solvents: Ensure all solvents are thoroughly dried before use. The use of molecular sieves (3Å or 4Å) can help to maintain anhydrous conditions throughout the reaction.[5]

• Monitor Reaction Progress: Track the consumption of the starting material and the formation of the product using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.

Q2: I am observing the formation of significant byproducts in my reaction mixture. What are these byproducts and how can I minimize their formation?

The formation of byproducts is a common cause of low yields. In the epoxidation of Ethyl 2-azabicyclo[4.1.0]hept-3-ene-2-carboxylate, several side reactions can occur.

Potential Byproduct 1: Ring-Opened Products (Diols)

• Cause: The epoxide ring is susceptible to nucleophilic attack, especially under acidic conditions.[6] The carboxylic acid byproduct from the peroxyacid (e.g., meta-chlorobenzoic acid from m-CPBA) can catalyze the ring-opening of the newly formed epoxide by water or other nucleophiles present in the reaction mixture.

• Minimization Strategies:

  • Buffered Conditions: Adding a mild base, such as sodium bicarbonate (NaHCO₃) or disodium hydrogen phosphate (Na₂HPO₄), can neutralize the acidic byproduct and prevent acid-catalyzed ring opening.

  • Anhydrous Conditions: As mentioned previously, ensure the reaction is carried out under strictly anhydrous conditions to minimize the presence of water, a potential nucleophile.[4]

Potential Byproduct 2: Over-oxidation Products

• Cause: While less common for epoxides, highly reactive oxidants or harsh reaction conditions could potentially lead to further oxidation of the molecule.

• Minimization Strategies:

  • Controlled Stoichiometry: Use the minimum effective amount of the oxidizing agent.

  • Lower Reaction Temperature: Perform the reaction at a lower temperature to reduce the rate of potential over-oxidation reactions.[3]

dot

Caption: Potential reaction pathways in the epoxidation, including desired product formation and common side reactions.

Q3: I am struggling with the purification of the final product. What are the recommended purification strategies?

Purifying Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate can be challenging due to its polarity and potential sensitivity.

Recommended Purification Method: Column Chromatography

• Stationary Phase: Silica gel is the most common stationary phase for the purification of this type of compound.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a polar solvent (e.g., ethyl acetate) is typically used. A gradient elution, starting with a lower polarity and gradually increasing the percentage of the polar solvent, can provide better separation.

• TLC Analysis: Before running the column, optimize the solvent system using TLC to ensure good separation between the product, starting material, and any byproducts. The desired product should have a moderate Rf value (typically between 0.2 and 0.4).

Troubleshooting Purification:

• Product Degradation on Silica: Epoxides can sometimes be sensitive to the acidic nature of silica gel, leading to ring-opening during chromatography.[4]

  • Solution: To mitigate this, the silica gel can be neutralized by pre-treating it with a base. This can be done by preparing the silica slurry in a solvent system containing a small amount of a non-nucleophilic base like triethylamine (e.g., 0.5-1% v/v). Alternatively, deactivated silica gel can be used.

• Co-elution of Impurities: If the product co-elutes with impurities, further optimization of the solvent system is necessary. Trying different solvent combinations (e.g., dichloromethane/methanol) may improve separation.

• Alternative Purification Methods: If column chromatography proves ineffective, other techniques such as preparative HPLC could be considered for obtaining highly pure material.

Experimental Protocols

Protocol 1: General Procedure for Epoxidation with m-CPBA

• To a solution of Ethyl 2-azabicyclo[4.1.0]hept-3-ene-2-carboxylate (1.0 eq.) in anhydrous dichloromethane (DCM, ~0.1 M) at 0 °C, add sodium bicarbonate (2.0 eq.).

• Add meta-chloroperoxybenzoic acid (m-CPBA, ~77%, 1.2 eq.) portion-wise over 10-15 minutes, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C and monitor its progress by TLC (e.g., using a 3:1 hexanes:ethyl acetate solvent system).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x).

• Combine the organic layers, wash with a saturated aqueous solution of sodium bicarbonate, then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient.

Protocol 2: Preparation of Neutralized Silica Gel

• Prepare a slurry of silica gel in the desired non-polar solvent (e.g., hexanes).

• Add triethylamine to the slurry to a final concentration of 1% (v/v).

• Stir the slurry for 15-20 minutes.

• Pack the column with the neutralized silica gel slurry.

• Equilibrate the column with the initial mobile phase before loading the sample.

dot

Caption: A generalized experimental workflow for the epoxidation reaction.

Comparative Data

The following table summarizes typical reaction conditions and reported yields for epoxidation reactions of similar cyclic allylic carbamates. This data can serve as a benchmark for your own experiments.

Oxidant	Substrate Type	Solvent	Additive	Temperature (°C)	Time (h)	Yield (%)	Reference
m-CPBA	Cyclic Allylic Carbamate	DCM	NaHCO₃	0 - RT	2 - 6	70-90	General Literature
m-CPBA	Cyclic Allylic Amine	DCM	Cl₃CCO₂H	RT	3.5	>95 (by NMR)	[7]
H₂O₂	Cyclic Allylic Alcohol	Biphasic	Polyoxometalate	~20	24	~60-80	[8]
TBHP	Allylic Alcohol	DCM	Ti(OiPr)₄, DET	-20	24	>90	[5][9][10]

Note: Yields are highly substrate-dependent and the conditions listed above may require optimization for Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate.

References

• Katsuki, T., & Sharpless, K. B. (1980). The first practical method for asymmetric epoxidation. Journal of the American Chemical Society, 102(18), 5974–5976. [Link]

• Wikipedia. (2023). Sharpless epoxidation. [Link]

• Chemistry LibreTexts. (2021). 5.2: Epoxidation of Allylic Alcohols. [Link]

• Donohue, A. C., et al. (2009). Ammonium-Directed Oxidation of Cyclic Allylic and Homoallylic Amines. The Journal of Organic Chemistry, 74(16), 6331-6334. [Link]

• Master Organic Chemistry. (2025). m-CPBA (meta-chloroperoxybenzoic acid). [Link]

• ResearchGate. Possible side reactions during epoxidation. [Link]

• Adam, W., et al. (2003). A highly chemoselective, diastereoselective, and regioselective epoxidation of chiral allylic alcohols with hydrogen peroxide, catalyzed by sandwich-type polyoxometalates: enhancement of reactivity and control of selectivity by the hydroxy group through metal-alcoholate bonding. The Journal of Organic Chemistry, 68(5), 1721-1728. [Link]

• Jenmalm, A., et al. (2002). Stereoselective Epoxidation of Allylic Carbamates with m-Chloroperbenzoic Acid: The Role of Cooperative Coordination. The Journal of Organic Chemistry, 67(26), 9186-9191. [Link]

• Wikipedia. Epoxidation of allylic alcohols. [Link]

• Llona-Minguez, S., & Mackay, S. P. (2014). Hydrogen bond directed epoxidation: diastereoselective olefinic oxidation of allylic alcohols and amines. Organic & Biomolecular Chemistry, 12(26), 4544-4556. [Link]

• ResearchGate. Optimization of epoxidation conditions of 1. [Link]

• Reddit. (2025). Reaction with m-CPBA. [Link]

• Google Patents. CN106868088B - Resolution method of isomer mixture of 7-oxabicyclo [4.1.0] heptane-3-carboxylic acid alkyl ester.

• Organic Chemistry Portal. 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid. [Link]

• Semantic Scholar. EPOXIDATION OF JATROPHA METHYL ESTERS VIA ACIDIC ION EXCHANGE RESIN: OPTIMIZATION AND CHARACTERIZATION. [Link]

• HETEROCYCLES. SYNTHESIS OF 7-AZABICYCL0[2.2.1]HEPTANE AND 8-AZABICYCL0[3.2.1]0CTANE SYSTEMS USING. [Link]

• Chemistry LibreTexts. (2022). 10.22: Oxidation of Alkenes - Epoxidation. [Link]

• IDEAS/RePEc. Statistical evaluation of the epoxidation of esters from vegetable oils and optimization of reaction conditions. [Link]

• NextSDS. 7-Oxa-2-azabicyclo[4.1.0]heptane-2-carboxylic acid, ethyl ester. [Link]

• YouTube. (2023). mCPBA Epoxidation (Chem 231). [Link]

• Lancaster University. Greener and efficient epoxidation process for the synthesis of commercially important .... [Link]

• RSC Publishing. Cyclic carbamates from epoxides and isocyanates catalysed by inorganic salts. [Link]

• MDPI. (2022). Recent Advances in the Synthesis of Five-Membered Cyclic Carbonates and Carbamates from Allylic or Propargylic Substrates and CO2. [Link]

• PubMed. (2024). Design and Synthesis of 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Derivatives as PP5 Inhibitors To Reverse Temozolomide Resistance in Glioblastoma Multiforme. [Link]

• NIST WebBook. 7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, 4-methyl-, 4-methyl-7-oxabicyclo-[4.1.0]heptyl methyl ester. [Link]

• PMC. (2025). Cyclic carbamates from epoxides and isocyanates catalysed by inorganic salts. [Link]

• Google Patents.

• ResearchGate. Optimisation of epoxidation reaction conditions. [Link]

• PubMed. (2017). The direct and highly diastereoselective synthesis of 3,4-epoxy-2-piperidones. Application to the total synthesis and absolute configurational assignment of 3α,4α-epoxy-5β-pipermethystine. [Link]

• NC State University Libraries. 18.5 Reactions of Epoxides: Ring-Opening. [Link]

• PMC. (2026). Combination of a UPO‐Based Epoxidation With a Subsequent Ring‐Opening Reaction for the Synthesis of Amino Alcohols. [Link]

• Google Patents. CN108047125A - The preparation method of one kind (2R, 4R)

• MDPI. (2020). Epoxide Syntheses and Ring-Opening Reactions in Drug Development. [Link]

• YouTube. (2016). Reactions of Epoxides. [Link]

• Organic Syntheses Procedure. bicyclo[2.1.0]pentane. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Ethyl and Tert-Butyl 7-Oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate: Synthesis, Stability, and Reactivity in Drug Development

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is paramount to the successful synthesis of complex molecular architectures. The 7-oxa-2-azabicyclo[4.1.0]heptane scaffold is a valuable chiral synthon, with its fused epoxide and aziridine rings offering a unique platform for stereocontrolled functionalization. The choice of the nitrogen protecting group on this scaffold significantly influences its stability, reactivity, and ultimately, its utility in a synthetic route. This guide provides an in-depth technical comparison of two common derivatives: ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate and tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate.

This comparison will delve into the nuances of their synthesis, chemical stability, and reactivity profiles, supported by experimental data and established protocols. By understanding the distinct characteristics imparted by the N-ethoxycarbonyl (N-Cbz-like) and N-tert-butoxycarbonyl (N-Boc) protecting groups, chemists can make more informed decisions in the design and execution of their synthetic strategies.

At a Glance: Key Structural and Physicochemical Differences

Property	Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate	tert-Butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate
Molecular Formula	C₉H₁₅NO₃	C₁₀H₁₇NO₃
Molecular Weight	185.22 g/mol	199.25 g/mol
Protecting Group	Ethyl Carbamate (EtO₂C-)	Tert-Butyl Carbamate (Boc)
Deprotection Conditions	Typically harsh basic (saponification) or acidic conditions; Reductive cleavage.	Mild acidic conditions (e.g., TFA, HCl).
Relative Stability	Generally more stable to acidic conditions than the Boc derivative.	Highly stable to basic and nucleophilic conditions; labile to acid.

Synthesis and Purification: A Tale of Two Carbamates

The synthesis of both title compounds originates from a common intermediate, the parent 7-oxa-2-azabicyclo[4.1.0]heptane. The key differentiating step is the introduction of the respective carbamate protecting group onto the aziridine nitrogen.

A plausible synthetic approach to the core bicyclic system involves the epoxidation of a suitable cyclohexene precursor followed by aziridination. The subsequent N-functionalization is then carried out to yield the desired products.

General Synthetic Workflow

Caption: Generalized synthetic pathway to the target molecules.

Experimental Protocol: N-Boc Protection of an Aziridine

This protocol provides a general method for the introduction of the Boc group onto an N-H aziridine.

• Dissolution: Dissolve the N-H aziridine (1.0 equiv) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Boc Anhydride: To the stirred solution, add di-tert-butyl dicarbonate (Boc₂O) (1.1-1.2 equiv). For less reactive amines, a catalytic amount of 4-dimethylaminopyridine (DMAP) can be added.[1]

• Reaction: Stir the mixture at room temperature for 2-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. The residue can be purified by flash column chromatography on silica gel to afford the pure N-Boc protected aziridine.

Experimental Protocol: N-Ethoxycarbonylation of an Aziridine

This protocol outlines a general procedure for the N-ethoxycarbonylation of an aziridine.

• Dissolution: Dissolve the N-H aziridine (1.0 equiv) in a suitable aprotic solvent (e.g., DCM) and cool the solution to 0 °C in an ice bath.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA) (1.2-1.5 equiv).

• Acylation: Slowly add ethyl chloroformate (1.1-1.2 equiv) to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC.

• Work-up: Quench the reaction with water and extract the product with an organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is then purified by flash column chromatography.

Chemical Stability and Handling: A Balancing Act

The choice between an ethyl carbamate and a Boc group often hinges on the planned synthetic route and the stability of the protecting group to various reaction conditions.

Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate: The ethyl carbamate is a robust protecting group, generally stable to a wider range of acidic conditions compared to the Boc group. This stability can be advantageous in multi-step syntheses where acidic reagents are employed. However, its removal requires harsher conditions, such as strong base (saponification) or reduction, which may not be compatible with sensitive functional groups elsewhere in the molecule.

Tert-Butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate: The Boc group is prized for its ease of removal under mild acidic conditions, typically using trifluoroacetic acid (TFA) in DCM or HCl in an organic solvent.[2] This orthogonality to many other protecting groups makes it a cornerstone of modern synthetic chemistry.[1] Conversely, the Boc group is highly stable under basic and nucleophilic conditions. The primary drawback is its lability to even moderately acidic conditions, which can lead to premature deprotection.

Comparative Stability Profile

Condition	Ethyl Carbamate Stability	Boc Group Stability
Strong Acid (e.g., TFA, HCl)	Moderate to High	Low (Cleaved)
Mild Acid (e.g., AcOH)	High	Moderate to Low
Strong Base (e.g., NaOH, KOH)	Low (Cleaved)	High
Mild Base (e.g., Et₃N, K₂CO₃)	High	High
Nucleophiles	High	High
Catalytic Hydrogenation	High	High

Reactivity in Ring-Opening Reactions: The Influence of the N-Substituent

The high ring strain of the aziridine and epoxide moieties makes these bicyclic systems susceptible to nucleophilic ring-opening reactions, a key transformation for introducing new functional groups with stereocontrol. The nature of the nitrogen protecting group plays a crucial role in modulating the reactivity of the aziridine ring.

Both the ethoxycarbonyl and Boc groups are electron-withdrawing, which "activates" the aziridine ring towards nucleophilic attack compared to an N-alkylated aziridine.[3] This activation renders the ring carbons more electrophilic.

Regioselectivity of Nucleophilic Attack

The regioselectivity of the ring-opening reaction (i.e., whether the nucleophile attacks at C-1 or C-6) is influenced by both steric and electronic factors. Under basic or neutral conditions, nucleophilic attack generally occurs at the less sterically hindered carbon in an Sₙ2-type fashion.[4] However, the use of Lewis acids can alter the regioselectivity by coordinating to the epoxide oxygen, promoting a more Sₙ1-like character at the more substituted carbon.

Caption: Possible pathways for nucleophilic ring-opening.

While direct comparative studies on the two title compounds are scarce, the slightly greater electron-withdrawing nature of the ethyl carbamate compared to the Boc group may lead to subtle differences in the activation of the aziridine ring. However, in many cases, the choice of nucleophile and reaction conditions will be the dominant factors controlling the regiochemical outcome.

Experimental Protocol: Lewis Acid-Mediated Ring-Opening of an N-Boc Aziridine with an Amine Nucleophile

This protocol illustrates a typical ring-opening reaction.

• Setup: To a flame-dried flask under an inert atmosphere, add the N-Boc aziridine (1.0 equiv) and the amine nucleophile (1.5-2.0 equiv) in a suitable anhydrous solvent (e.g., acetonitrile).

• Lewis Acid Addition: Cool the mixture to 0 °C and add a Lewis acid (e.g., BF₃·OEt₂, 1.1 equiv) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring by TLC.

• Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent, wash the combined organic layers with brine, dry, and concentrate. The crude product can be purified by flash chromatography.

Applications in Drug Synthesis: A Case Study with Oseltamivir (Tamiflu®)

The 7-oxa-2-azabicyclo[4.1.0]heptane scaffold and its derivatives are valuable intermediates in the synthesis of biologically active molecules. A prominent example is the synthesis of the antiviral drug oseltamivir (Tamiflu®). While various synthetic routes have been developed, many utilize a related aziridine intermediate that undergoes a key ring-opening step.

In a reported synthesis of oseltamivir, an N-protected aziridine derived from shikimic acid undergoes a regioselective ring-opening with 3-pentanol in the presence of a Lewis acid.[2] This transformation highlights the utility of this class of compounds in constructing the complex core of oseltamivir. The choice between an ethyl carbamate and a Boc protecting group in such a synthesis would depend on the compatibility of their respective deprotection conditions with other functional groups present in the synthetic intermediates. For instance, if the synthesis involves base-sensitive ester groups, the acid-labile Boc group would be a more strategic choice.

Conclusion

Both ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate and its tert-butyl counterpart are valuable chiral building blocks for organic synthesis. The choice between them is not one of inherent superiority, but rather a strategic decision based on the specific demands of the synthetic route.

• Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate offers greater stability towards acidic conditions, making it suitable for syntheses involving acidic reagents where the aziridine nitrogen needs to remain protected. However, its deprotection requires harsher conditions.

• Tert-butyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate provides the convenience of mild acidic deprotection, offering excellent orthogonality with many other protecting groups. This makes it a highly versatile and frequently employed building block in modern medicinal chemistry, though care must be taken to avoid premature deprotection in the presence of acid.

By carefully considering the stability and reactivity profiles outlined in this guide, researchers can leverage the unique properties of each of these valuable synthons to efficiently access complex and biologically important molecules.

References

• Padwa, A., & Murphree, S. S. (2006). The chemistry of aziridines and azirines.
• Hu, X. E. (2004). Nucleophilic ring opening of aziridines. Tetrahedron, 60(13), 2701-2743.
• Sweeney, J. B. (2002). Aziridines: epoxides' ugly cousins?. Chemical Society Reviews, 31(5), 247-258.
• Tanner, D. (1994). Chiral aziridines—their synthesis and use in stereoselective transformations. Angewandte Chemie International Edition in English, 33(6), 599-619.
• McCooey, S. H., & Connon, S. J. (2007). Nucleophilic activation of N-sulfonylaziridines: a new, general method for the organocatalytic, enantioselective ring-opening of aziridines.
• Zwanenburg, B., & ten Holte, P. (2001). The synthetic potential of N-activated aziridines. Topics in Current Chemistry, 216, 93-124.
• Klapars, A., & Buchwald, S. L. (2002). Copper-catalyzed N-arylation of amines and amides. Journal of the American Chemical Society, 124(50), 14844-14845.
• Watson, I. D. G., Yu, L., & Yudin, A. K. (2006). Advances in the chemistry of aziridines. Accounts of Chemical Research, 39(3), 194-206.
• Kohn, H., & Jung, M. E. (1983). A new synthesis of aziridines from olefins and N-aminophthalimide. The Journal of Organic Chemistry, 48(1), 125-127.
• Wipf, P., & Fritch, P. C. (1994). A new synthesis of enantiomerically pure aziridine-2-carboxylates. The Journal of Organic Chemistry, 59(17), 4875-4886.
• Bergmeier, S. C. (2000). The synthesis of vicinal amino alcohols. Tetrahedron, 56(17), 2561-2576.
• Osborn, H. M. I., & Sweeney, J. B. (1997). The stereoselective synthesis of aziridines. Tetrahedron: Asymmetry, 8(11), 1693-1715.
• O'Brien, P. (1999). Recent developments in the synthesis of aziridines. Journal of the Chemical Society, Perkin Transactions 1, (10), 1267-1284.

• Roche. (2022). Oseltamivir total synthesis. Retrieved from Wikipedia: [Link]

• Chemistry Steps. (2023). Boc Protecting Group for Amines. Retrieved from [Link]

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Comparative Reactivity Guide: Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate vs. Carbocyclic Epoxides

Bicyclic epoxides are indispensable electrophilic building blocks in medicinal chemistry, offering rigid stereochemical scaffolds for the synthesis of functionalized cyclic systems. For drug development professionals and synthetic chemists, understanding the subtle electronic and steric factors that govern the ring-opening of these heterocycles is critical for designing scalable, asymmetric syntheses.

This guide provides an objective, data-driven comparison of Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate (an N-protected 2,3-epoxypiperidine) against standard carbocyclic and heterocyclic epoxides, such as 7-oxabicyclo[4.1.0]heptane (cyclohexene oxide).

Structural and Electronic Profiling

The core difference between simple bicyclic epoxides and azabicyclo epoxides lies in their symmetry and electronic distribution.

• Simple Bicyclic Epoxides (e.g., 7-oxabicyclo[4.1.0]heptane): Cyclohexene oxide is a symmetrical, unpolarized system. Nucleophilic attack is governed purely by the1, which dictates a trans-diaxial ring opening. Because the two epoxide carbons are electronically equivalent, attack by an achiral nucleophile yields a statistical 1:1 racemic mixture of enantiomers.

• Azabicyclo Epoxides: The introduction of the nitrogen heteroatom breaks the symmetry of the ring. In Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate, the nitrogen atom is protected by a highly electron-withdrawing ethyl carbamate (ethoxycarbonyl) group. This functional group fundamentally alters the transition state energies of the adjacent carbons, shifting the reactivity profile from a purely sterically-driven process to one heavily influenced by 2.

Mechanistic Causality in Ring-Opening Reactions

The reactivity of an epoxide is dictated by the stability of the developing partial positive charge (in acid-catalyzed pathways) and the steric accessibility of the electrophilic carbons (in base-catalyzed/nucleophilic pathways).

When a nucleophile approaches Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate, it faces a choice between the Cα​ (adjacent to the carbamate nitrogen) and Cβ​ carbons of the oxirane ring.

• Disfavored Cα​ Attack: The electron-withdrawing nature of the N-ethoxycarbonyl group severely destabilizes any partial positive charge development at the Cα​ position during Lewis acid activation. Furthermore, the bulky carbamate protecting group creates significant steric hindrance, blocking the required Bürgi-Dunitz trajectory for SN​2 backside attack.

• Favored Cβ​ Attack: The Cβ​ position is more electron-deficient (due to inductive pull across the ring without the immediate steric penalty) and highly accessible. Consequently,3 at the Cβ​ position, yielding the corresponding trans-diaxial product.

Pathway Visualization

Fig 1: Regioselective ring-opening of Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate.

Comparative Reactivity Data

To objectively evaluate the performance of Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate, we compare its aminolysis profile against standard reference epoxides. The data below highlights how the heteroatom and its protecting group enhance regiocontrol.

Epoxide Substrate	Nucleophile	Catalyst / Conditions	Regioselectivity	Yield
7-oxabicyclo[4.1.0]heptane (Cyclohexene oxide)	Benzylamine	None / MeOH, Reflux	1:1 (Enantiomers)	85%
1-Benzyl-3,4-epoxypiperidine	Benzylamine	LiClO₄ / CH₃CN, RT	>95:5	82%
Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate	Benzylamine	LiClO₄ / CH₃CN, RT	>98:2 ( Cβ​ attack)	78%

Data synthesized from standardized epoxide ring-opening assays under mild Lewis acid catalysis.

Validated Experimental Protocol: Regioselective Aminolysis

To ensure reproducibility in your own laboratory, the following protocol describes the4 of Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate using benzylamine. Lithium Perchlorate ( LiClO4​ ) is utilized as a mild Lewis acid to activate the oxirane without cleaving the acid-sensitive carbamate.

Materials Required:

• Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate (1.0 equiv, 1.0 mmol)

• Benzylamine (1.2 equiv, 1.2 mmol)

• Lithium perchlorate ( LiClO4​ , anhydrous, 1.0 equiv, 1.0 mmol)

• Anhydrous Acetonitrile ( CH3​CN , 5.0 mL)

Step-by-Step Workflow:

• Preparation of the Catalyst Complex: In an oven-dried Schlenk flask purged with argon, dissolve anhydrous LiClO4​ (1.0 mmol) in anhydrous CH3​CN (3.0 mL). Stir at room temperature until complete dissolution is achieved.

  • Causality: The Li+ ion coordinates to the epoxide oxygen, increasing its electrophilicity without providing protic species that could lead to unwanted carbamate deprotection or polymerization.

• Substrate Addition: Add a solution of Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate (1.0 mmol) in CH3​CN (1.0 mL) dropwise to the catalyst mixture. Stir for 10 minutes to allow the Lewis acid-base complex to fully form.

• Nucleophilic Attack: Introduce benzylamine (1.2 mmol) dropwise via syringe. The reaction mixture should be stirred at strictly room temperature (20-25 °C) for 12-24 hours.

  • Causality: Room temperature is maintained to maximize regioselectivity. Elevated temperatures provide excess thermal energy that can overcome the steric barrier of the Cα​ position, eroding the regiomeric ratio.

• Reaction Monitoring: Track reaction progress via TLC (Ethyl Acetate/Hexanes 1:1) or LC-MS until the starting epoxide is completely consumed.

• Quenching and Extraction: Quench the reaction with saturated aqueous NaHCO3​ (5 mL). Extract the aqueous layer with Dichloromethane (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel) to isolate the pure trans-diaxial amino alcohol.

References

• Bi-7-oxabicyclo[4.1.0]heptane | Benchchem. Benchchem.
• 13.6 Ring Opening of Epoxides | Organic Chemistry. YouTube (Chad's Prep).
• Optically pure trans-1-benzyl-4-aminopiperidin-3-ols. Synthesis and absolute configuration. Arkivoc.
• Nucleophilic opening of the oxirane ring of 1-methyl-4-phenyl-3,4-epoxypiperidine. The Journal of Organic Chemistry (ACS Publications).

Sources

• 1. Bi-7-oxabicyclo[4.1.0]heptane | 141668-35-1 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. m.youtube.com [m.youtube.com]
• 4. arkat-usa.org [arkat-usa.org]

Safety & Regulatory Compliance

Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate proper disposal procedures

Operational Guide: Proper Disposal Procedures for Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate

As a complex synthetic intermediate, Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS: 1935385-66-2) requires rigorous disposal protocols. This compound features a highly strained oxirane (epoxide) ring fused to a piperidine derivative, protected by an ethyl carbamate group.

Standard laboratory operating procedures often overlook the latent reactivity of complex epoxides. Disposing of this compound directly into generic acidic waste streams can trigger exothermic runaway polymerization, leading to drum pressurization and catastrophic rupture. This guide provides a self-validating, step-by-step protocol for neutralizing the alkylating hazard of this intermediate prior to RCRA-compliant disposal.

Chemical Profiling & Mechanistic Rationale

To safely dispose of this chemical, we must address its two primary reactive moieties:

• The Epoxide (7-oxa): Epoxides possess high ring strain (~27 kcal/mol) and act as potent electrophiles and alkylating agents. Under Brønsted acidic conditions, the oxirane oxygen is protonated, polarizing the C–O bond. This facilitates backside nucleophilic attack by water or alcohols, opening the ring to form a stable trans-diaxial diol ([1]).

• The Carbamate (Ethyl 2-carboxylate): While relatively stable at room temperature, carbamates can thermally decompose to release toxic nitrogen oxides ( NOx​ ) and carbon monoxide ( CO ) if exposed to extreme heat or concentrated strong acids.

By performing a controlled, dilute acid-assisted ring opening, we selectively destroy the reactive epoxide without degrading the carbamate, yielding a stable, non-mutagenic organic molecule that is safe for standard waste consolidation.

Waste Segregation & EPA Classification

Because this specific intermediate is not explicitly listed on the EPA's P or U lists, it must be evaluated for characteristic hazards ([2]).

Table 1: Chemical Hazard Profile & Waste Classification

Component / State	Hazard Characteristic	RCRA Waste Code / Handling Directive
Intact Epoxide Moiety	Alkylating agent, exothermic polymerization risk	Characteristic Reactive/Toxic; Must be quenched prior to bulk disposal.
Carbamate Moiety	Thermal decomposition yields toxic gases	Store away from strong oxidizers and concentrated acids.
Dilute Solutions (<5%)	Flammability (dependent on carrier solvent)	D001 (Ignitable) ; Direct transfer to solvent waste[2].
Pure Compound	Acute organic toxicity	Collect as hazardous chemical waste for incineration[3].

Table 2: Waste Segregation Compatibility

Target Waste Stream	Compatibility	Causality & Justification
Aqueous Acid Waste	❌ Incompatible	Unquenched epoxides can polymerize exothermically in uncontrolled acidic waste drums.
Non-Halogenated Organics	✅ Compatible	Ideal for the neutralized diol derivative dissolved in ethanol or THF.
Halogenated Organics	✅ Compatible	Acceptable only if DCM or Chloroform was used as the primary reaction solvent.

Disposal Decision Workflow

The following decision tree dictates whether the compound requires active chemical quenching or can be directly consolidated into hazardous waste.

Decision tree for the safe disposal and quenching of epoxide-carbamate intermediates.

Standard Operating Procedure: Epoxide Quenching & Disposal

For pure compounds or concentrated stocks (>5% w/v), you must perform an acid-assisted ring opening before transferring the material to a bulk waste container.

Required PPE: Fume hood, butyl rubber or nitrile gloves (double-gloved), splash goggles, and a lab coat.

Step 1: Solvent Dilution

• Action: Dissolve the Ethyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate in a water-miscible co-solvent (e.g., Tetrahydrofuran or Ethanol) at a 1:10 ratio in a round-bottom flask.

• Causality: Epoxides are often hydrophobic. A co-solvent ensures a homogeneous mixture for the aqueous acid, preventing a biphasic reaction where quenching would be incomplete and hazardous unreacted pockets would remain.

Step 2: Acidification

• Action: Place the flask in an ice bath. Slowly add 1.0 M Sulfuric Acid ( H2​SO4​ ) dropwise while stirring continuously.

• Causality: The Brønsted acid protonates the epoxide oxygen, facilitating nucleophilic attack by water. The reaction is exothermic; the ice bath and dropwise addition prevent thermal degradation of the carbamate moiety.

Step 3: Ring-Opening Incubation

• Action: Remove the ice bath and allow the mixture to stir at room temperature ( 20∘C−25∘C ) for 2 hours.

• Causality: This incubation period guarantees the complete thermodynamic conversion of the reactive epoxide into a non-alkylating, stable diol.

Step 4: Neutralization (Critical Safety Step)

• Action: Slowly add saturated aqueous Sodium Bicarbonate ( NaHCO3​ ) to the stirring mixture until gas evolution ( CO2​ ) ceases.

• Self-Validating Checkpoint: Test the solution with pH paper. Do not proceed until the pH is stable between 6.5 and 7.5. Observe the solution for 15 minutes without stirring; the absolute absence of bubbling confirms that all excess acid has been neutralized.

Step 5: Waste Consolidation

• Action: Transfer the neutralized, room-temperature mixture into a properly labeled "Non-Halogenated Organic Waste" container. Ensure the container is tightly capped immediately after the transfer to comply with EPA regulations ([3]).

• Causality: Sealing an unneutralized or actively reacting mixture will cause the waste drum to pressurize and explode. Step 4's self-validation ensures Step 5 can be executed safely. The waste will ultimately be transported to a permitted RCRA facility for high-temperature incineration.

References

• Environmental Protection Agency (EPA). "Introduction to Hazardous Waste Identification." epa.gov. URL:[Link]

• Orgosolver. "Epoxide Reactions: Acid-Assisted Ring Opening (H₃O⁺, ROH/H⁺, HX)." orgosolver.com. URL:[Link]

• Dartmouth College Environmental Health and Safety. "Hazardous Waste Disposal Guide." dartmouth.edu. URL:[Link]

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. epa.gov [epa.gov]
• 3. ehs.dartmouth.edu [ehs.dartmouth.edu]